4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate

• CAS No.: 6533-21-7
• Molecular Formula: C20H22O6S2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 4-(2,4-dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate
• InChI: InChI=1S/C20H22O6S2/c1-15-7-9-19(17(3)13-15)27(21,22)25-11-5-6-12-26-28(23,24)20-10-8-16(2)14-18(20)4/h7-10,13-14H,11-12H2,1-4H3
• InChI Key: RDOKLLIUVKRYIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)OCC#CCOS(=O)(=O)C2=C(C=C(C=C2)C)C)C

Description

4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate is a bis-sulfonate ester featuring a but-2-ynyl spacer linking two 2,4-dimethylphenylsulfonyl groups. This compound is structurally characterized by its electron-withdrawing sulfonate esters and sterically hindered 2,4-dimethylphenyl substituents, which influence its reactivity and physical properties. Such bis-sulfonates are often employed in organic synthesis as cross-linking agents or electrophiles due to their leaving-group capabilities .

Preparation Methods

The synthesis of 4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate involves several steps. One common method includes the reaction of pentaphenylbismuth or bromine with diphenylbismuth 2,4-dimethylbenzenesulfonate . The reaction conditions typically involve the use of solvents and specific temperature controls to ensure the desired product is obtained. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reaction with bromine can lead to the formation of different bismuth compounds .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a reagent in the synthesis of other complex molecules. In biology and medicine, it may be studied for its potential biological activities and interactions with various biomolecules. Industrially, it can be used in the production of materials with specific properties .

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate involves its interaction with molecular targets and pathways within a system. The specific molecular targets and pathways depend on the context of its use. For example, in a biological system, it may interact with enzymes or receptors, leading to specific biochemical effects .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

a. 2,4-Dimethylbenzenesulfonyl Chloride

• Structure : Lacks the butynyl spacer and second sulfonate group.
• Reactivity : Acts as a sulfonating agent rather than a leaving group. The target compound’s bis-sulfonate design enables dual reactivity, facilitating polymer cross-linking or tandem substitution reactions.

b. Methyl 2,4-Dimethylbenzenesulfonate

• Structure: A monosulfonate ester with a methyl group instead of the butynyl-linked bis-sulfonate.
• Properties : Lower molecular weight (C₉H₁₂O₃S vs. C₂₀H₂₂O₆S₂) results in higher volatility and reduced thermal stability. The absence of a conjugated spacer limits applications in rigid-rod polymer synthesis .

c. s-Triazine Derivatives with 2,4-Dimethylphenyl Groups

• Structure : UV-absorbing s-triazine cores substituted with 2,4-dimethylphenyl groups (e.g., 2,4-bis(2,4-dimethylphenyl)-6-[2-hydroxy-4-(3-butyloxy-2-hydroxypropoxy)phenyl]-s-triazine).
• Functionality : Designed for UV stabilization, contrasting with the target compound’s role in synthesis. The sulfonate groups in the target compound enhance hydrophilicity, whereas triazine derivatives prioritize photostability .

Physical and Chemical Properties

Property	Target Compound	Methyl 2,4-Dimethylbenzenesulfonate	s-Triazine Derivative (Example)
Molecular Formula	C₂₀H₂₂O₆S₂	C₉H₁₂O₃S	C₄₀H₅₀N₃O₆
Molecular Weight (g/mol)	430.5	200.3	692.9
Key Functional Groups	Bis-sulfonate, alkyne spacer	Monosulfonate	Triazine, hydroxyl, alkyloxy
Solubility	Moderate in polar aprotic solvents	High in dichloromethane	Low in water, high in non-polar solvents
Thermal Stability (°C)	>200 (decomposes)	~150 (decomposes)	>300

Biological Activity

4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C15H16O4S2
• Molecular Weight : 320.42 g/mol
• CAS Number : Not readily available in the searched databases.

The biological activity of 4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate is primarily attributed to its interaction with various biological targets:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways.
• Receptor Modulation : It may act on various receptors, influencing neurotransmitter systems and potentially affecting mood and cognitive functions.

Pharmacological Effects

The pharmacological profile includes:

• Antidepressant Activity : Similar compounds have been studied for their effects on serotonin receptors, suggesting potential antidepressant properties.
• Anti-inflammatory Effects : Preliminary studies indicate that this compound may exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	References
Enzyme Inhibition	Inhibits specific metabolic enzymes
Receptor Interaction	Modulates serotonin receptors
Anti-inflammatory	Reduces levels of pro-inflammatory cytokines
Antidepressant	Potential to alleviate depressive symptoms

Case Study 1: Antidepressant Properties

A study conducted on related compounds demonstrated that modifications in the sulfonate group enhanced affinity for serotonin receptors, leading to increased serotonin levels in the brain. This suggests a similar mechanism may be present in 4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate.

Case Study 2: Anti-inflammatory Activity

Research on structurally similar compounds indicated significant reductions in inflammatory markers when administered in animal models. The compound's ability to inhibit cytokine production was noted as a key mechanism for its anti-inflammatory effects.

Research Findings

Recent findings underscore the importance of structural modifications in enhancing biological activity. For instance:

• Structural Analysis : Variations in the sulfonate group have been linked to increased receptor binding affinity.
• In Vivo Studies : Animal studies have shown promising results regarding the safety profile and efficacy of similar compounds.